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Compound of Interest

Compound Name: (S)-2-Cbz-aminobutane-1,4-diol

Cat. No.: B058335 Get Quote

Essential Safety and Handling Guide for (S)-2-Cbz-
aminobutane-1,4-diol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (S)-2-Cbz-aminobutane-1,4-diol (CAS No. 118219-23-1). The

information is intended for researchers, scientists, and professionals in drug development.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for this specific compound was not

available at the time of this writing. The following guidance is based on available data for the

compound and structurally similar chemicals. Always consult the specific SDS provided by your

supplier before handling this material.

Hazard Identification and Personal Protective Equipment
(PPE)
(S)-2-Cbz-aminobutane-1,4-diol is anticipated to cause skin, eye, and respiratory irritation.

Appropriate personal protective equipment is mandatory to ensure safety.
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Hazard Type GHS Classification
Recommended Personal

Protective Equipment (PPE)

Skin Irritation H315: Causes skin irritation

Gloves: Chemical-resistant

gloves (e.g., nitrile rubber).

Clothing: Lab coat, long

sleeves, and closed-toe shoes.

Eye Irritation
H319: Causes serious eye

irritation

Eye Protection: Safety glasses

with side-shields or chemical

safety goggles.[1]

Respiratory Irritation
H335: May cause respiratory

irritation

Respiratory Protection: Use in

a well-ventilated area or under

a chemical fume hood.[1] If

dusts are generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be necessary.

[1]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and the

safety of laboratory personnel.
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Procedure Guideline

Handling

Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale.[1] Wash hands

thoroughly after handling.[1] Handle in a well-

ventilated area, preferably under a chemical

fume hood.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place.[2] Some sources

suggest storage at 2-8°C under an inert

atmosphere, as the compound may be air and

moisture sensitive.

Incompatible Materials

While specific incompatibilities are not

documented for this compound, similar

carbamates and diols may be incompatible with

strong oxidizing agents, strong acids, and strong

bases.

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. If irritation persists,

seek medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water. If skin irritation occurs,

get medical advice/attention.

Inhalation

Remove the individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse mouth with water. Seek

immediate medical attention.

Spillage and Disposal
In the event of a spill, prompt and safe cleanup is necessary. Disposal must adhere to all local,

state, and federal regulations.
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Procedure Guideline

Spillage

Evacuate personnel from the area. Wear

appropriate PPE. For solid spills, carefully

sweep or scoop up the material and place it into

a suitable, labeled container for disposal. Avoid

generating dust. For liquid spills, absorb with an

inert material (e.g., sand, vermiculite) and place

in a sealed container for disposal. Ventilate the

area and wash the spill site after material pickup

is complete.

Disposal

Dispose of contents and container in

accordance with all local, regional, national, and

international regulations. Do not allow the

chemical to enter drains or waterways.

Operational Workflow
The following diagram outlines the logical workflow for the safe handling of (S)-2-Cbz-
aminobutane-1,4-diol from receipt to disposal.
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Safe Handling Workflow for (S)-2-Cbz-aminobutane-1,4-diol

Preparation

Handling & Experimentation

Post-Experiment & Disposal

Review Supplier SDS

Don Appropriate PPE

Proceed if hazards understood

Weigh Chemical in Ventilated Area

Perform Experiment in Fume Hood

Decontaminate Glassware & Surfaces

Dispose of Waste in Labeled Container

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for handling (S)-2-Cbz-aminobutane-1,4-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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